Cas no 913835-35-5 (5-(Trifluoromethyl)Benzene-1,3-Diboronic Acid)

• Product Name: 5-(Trifluoromethyl)Benzene-1,3-Diboronic Acid
• CAS No: 913835-35-5
• MF: C₇H₇B₂F₃O₄
• MW: 233.745292901993
• MDL: MFCD08235085
• CID: 839854
• Update Time: 2025-11-01

5-(Trifluoromethyl)Benzene-1,3-Diboronic Acid Chemical and Physical Properties

Names and Identifiers

• (5-(Trifluoromethyl)-1,3-phenylene)diboronic acid
• 5-Trifluoromethyl-1,3-phenylenediboronic acid
• [3-borono-5-(trifluoromethyl)phenyl]boronic acid
• PC5119
• 5-(Trifluoromethyl)Benzene-1,3-Diboronic Acid

• MDL： MFCD08235085
• Inchi： 1S/C7H7B2F3O4/c10-7(11,12)4-1-5(8(13)14)3-6(2-4)9(15)16/h1-3,13-16H
• InChI Key： LLTMRPLEYJEOIJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B(O)O)C=C(B(O)O)C=1)(F)F

Computed Properties

• Exact Mass: 234.04800
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 80.92000
• LogP: -1.93500

5-(Trifluoromethyl)Benzene-1,3-Diboronic Acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-(Trifluoromethyl)Benzene-1,3-Diboronic Acid

Recent Advances in the Application of 5-(Trifluoromethyl)Benzene-1,3-Diboronic Acid (CAS: 913835-35-5) in Chemical Biology and Pharmaceutical Research

The compound 5-(Trifluoromethyl)Benzene-1,3-Diboronic Acid (CAS: 913835-35-5) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic acid derivative, characterized by its trifluoromethyl group and dual boronic acid functionalities, has been extensively studied for its role in Suzuki-Miyaura cross-coupling reactions, drug development, and targeted therapy. Recent studies highlight its potential as a key intermediate in the synthesis of novel bioactive molecules and its utility in the development of boron-based therapeutics.

One of the most notable applications of 5-(Trifluoromethyl)Benzene-1,3-Diboronic Acid is in the field of medicinal chemistry, where it serves as a crucial building block for the synthesis of kinase inhibitors and other small-molecule drugs. The trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds, making them more effective in therapeutic applications. Recent research has demonstrated its efficacy in the development of inhibitors targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

In addition to its role in drug development, 5-(Trifluoromethyl)Benzene-1,3-Diboronic Acid has been explored for its potential in diagnostic applications. Its boronic acid moieties enable selective binding to diols and other biologically relevant molecules, making it a promising candidate for the development of biosensors and imaging agents. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the design of fluorescent probes for detecting glucose levels in biological samples, showcasing its versatility beyond traditional pharmaceutical applications.

Recent advancements in synthetic methodologies have also improved the accessibility and scalability of 5-(Trifluoromethyl)Benzene-1,3-Diboronic Acid. A team of researchers from the University of Tokyo developed a novel catalytic system that significantly reduces the cost and environmental impact of its production, as detailed in a 2024 publication in Organic Process Research & Development. This breakthrough is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 5-(Trifluoromethyl)Benzene-1,3-Diboronic Acid. Current research efforts are focused on addressing issues related to solubility and off-target effects, with several groups reporting progress in structural modifications that enhance specificity and reduce toxicity. These findings were recently presented at the 2024 American Chemical Society National Meeting, indicating a growing interest in overcoming these limitations.

In conclusion, 5-(Trifluoromethyl)Benzene-1,3-Diboronic Acid (CAS: 913835-35-5) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications, from drug development to diagnostics, coupled with recent improvements in synthetic accessibility, position it as a compound of significant interest for future studies. Ongoing research is expected to further elucidate its potential and expand its utility in addressing unmet medical needs.